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Compound of Interest

Compound Name: 6-Acetoxy-5-hexadecanolide

CAS No.: 81792-36-1

Cat. No.: B3194234

Get Quote

Executive Summary & Chemical Identity
6-Acetoxy-5-hexadecanolide (CAS: 85551-39-9 / 71185-24-5), commonly known as the

Mosquito Oviposition Pheromone (MOP), is a potent semiochemical used to attract gravid

Culex mosquitoes.[1] While it is not an acute systemic toxin to humans, its high biological

activity and environmental persistence as a lipid-soluble lactone require strict disposal

protocols.[1]

Improper disposal does not merely risk regulatory non-compliance; it risks environmental signal

pollution. Releasing even microgram quantities into local drainage systems can disrupt local

insect ecology and compromise field data by creating unintended "lure" zones.

Core Directive: The only acceptable disposal method for the active pharmaceutical ingredient

(API) and concentrated stock solutions is high-temperature incineration.[1]

Hazard Profile & Technical Properties
Before handling waste, you must understand the physicochemical drivers of the disposal

strategy.
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Property Data Operational Implication

Physical State Oily Liquid / Waxy Solid

High viscosity; adheres to

glass/plastic.[1] Triple rinsing is

mandatory.

Flash Point >110°C (Combustible)

Classified as Class IIIB

Combustible Liquid. Safe for

standard solvent waste

streams.

Solubility
Insoluble in water; Soluble in

Hexane, EtOH, DCM

DO NOT FLUSH. Must be

dissolved in organic solvent for

disposal.

Aquatic Toxicity Aquatic Chronic 3 (H412)

Toxic to aquatic life with long-

lasting effects.[1][2] Zero-

discharge to sewer policy.[1]

Sensitization Skin Sens. 1 (H317)

May cause allergic reaction.[2]

Double-gloving is required for

waste handling.[1]

Pre-Disposal Handling & Containment
The Principle of Segregation: Treat 6-Acetoxy-5-hexadecanolide as a "High-Potency

Bioactive" waste. It must not be mixed with general aqueous waste or acidic waste streams,

which could hydrolyze the lactone ring but leave unpredictable residues.

Personal Protective Equipment (PPE)
Gloves: Nitrile (Minimum 0.11 mm thickness) is sufficient for splash protection. For bulk

handling (>100 mL), use Butyl Rubber (Breakthrough time >480 min).

Respiratory: If handling neat (pure) substance outside a fume hood, use a half-mask

respirator with Organic Vapor (OV) cartridges.[1]

Detailed Disposal Protocols
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Protocol A: Liquid Waste (Stock Solutions & Reaction
Mixtures)
Applicability: Expired standards, synthesis by-products, leftover trap lures.[1]

Solvent Dilution: Dilute the waste material with a compatible combustible solvent (e.g.,

Ethanol, Acetone, or Ethyl Acetate) to reduce viscosity.

Container Selection: Transfer to a High-Density Polyethylene (HDPE) or Glass waste

container labeled "Non-Halogenated Organic Waste - Incineration Only."[1]

pH Check (Self-Validation): Ensure the waste stream is neutral (pH 6-8). Strong acids/bases

can degrade the container or cause exothermic hydrolysis of the lactone.

Disposal Path: Hand over to EHS for thermal destruction (incineration).

Protocol B: Solid Waste (Contaminated Consumables)
Applicability: Pipette tips, septa, gloves, and wipes.

Evaporation (Controlled): Place contaminated wipes in a fume hood for 15 minutes to allow

volatile solvents to flash off (if applicable).

Double Bagging: Place solids into a clear, chemically resistant polyethylene bag (minimum 4

mil thickness).

Sealing: Goose-neck seal the bag and secure with tape.

Labeling: Label as "Solid Hazardous Waste - Debris contaminated with Pheromones."

Protocol C: Empty Container Management (The Triple
Rinse Rule)
Causality: Due to the oily nature of the lactone, significant residue remains on glass walls.

Rinse 1: Add Acetone (~10% of container volume). Cap and shake vigorously for 30

seconds. Decant into Liquid Waste (Protocol A).
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Rinse 2: Repeat with Ethanol. Decant into Liquid Waste.

Rinse 3: Repeat with Ethanol. Decant into Liquid Waste.

Validation: Visually inspect for oily streaks. If clear, deface the label and dispose of the glass

in the Laboratory Glass recycling/trash stream (subject to local regulations).

Visual Workflows (Graphviz)
Figure 1: Disposal Decision Tree
This logic gate ensures no biological signaling agents enter the water table.
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Caption: Operational logic for segregating pheromone waste streams to ensure total thermal

destruction.[1]
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Figure 2: Emergency Spill Response
Immediate actions to contain bioactive spread.
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(If >100mL)Large Spill
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Containment:
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Clean Surface:
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Dispose Debris as
Solid Hazardous Waste

Click to download full resolution via product page

Caption: Step-by-step containment protocol to prevent laboratory contamination and exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b3194234/docs?utm_src=pdf-body-img#6-acetoxy-5-hexadecanolide-proper-disposal-procedures
https://www.benchchem.com/product/b3194234/docs?utm_src=pdf-body#6-acetoxy-5-hexadecanolide-proper-disposal-procedures
https://www.echemi.com/produce/pr23112713908-5r-6s-6-acetoxy-5-hexadecanolide.html
https://pubchem.ncbi.nlm.nih.gov/compound/6-Acetoxy-5-hexadecanolide
https://www.benchchem.com/product/b3194234/docs?utm_src=pdf-body#6-acetoxy-5-hexadecanolide-proper-disposal-procedures
https://www.benchchem.com/product/b3194234/docs?utm_src=pdf-body#6-acetoxy-5-hexadecanolide-proper-disposal-procedures
https://www.echemi.com/produce/pr23112713908-5r-6s-6-acetoxy-5-hexadecanolide.html
https://comptox.epa.gov/dashboard/chemical/properties/DTXSID70234739
https://comptox.epa.gov/dashboard/chemical/details/DTXSID70234739
https://www.echemi.com/produce/pr23112713908-5r-6s-6-acetoxy-5-hexadecanolide.html
https://www.benchchem.com/product/b3194234/docs?utm_src=pdf-body#6-acetoxy-5-hexadecanolide-proper-disposal-procedures
https://www.echemi.com/produce/pr23112713908-5r-6s-6-acetoxy-5-hexadecanolide.html
https://pherobase.com/database/synthesis/synthesis-detail-5R6S-6-acetoxy-5-hexadecanolide.php
https://pherobase.com/database/compound/compounds-detail-5R6S-6-acetoxy-5-hexadecanolide.php
http://www.pherobase.com/database/compound/compounds-detail-5R6S-6-acetoxy-5-hexadecanolide.php
https://pubmed.ncbi.nlm.nih.gov/7807079/
https://pubmed.ncbi.nlm.nih.gov/7807079/
https://www.pnas.org/doi/abs/10.1073/pnas.1718284115
https://pubmed.ncbi.nlm.nih.gov/7807079/
https://www.benchchem.com/product/b3194234?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3194234?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. echemi.com [echemi.com]

2. media.adeo.com [media.adeo.com]

3. CompTox Chemicals Dashboard [comptox.epa.gov]

4. The Pherobase Synthesis - 5R6S-6-acetoxy-5-hexadecanolide | C18H32O4
[pherobase.com]

5. Semiochemical compound: (5R,6S)-6-Acetoxy-5-hexadecanolide | C18H32O4
[pherobase.com]

6. Interaction of the Culex quinquefasciatus egg raft pheromone with a natural chemical
associated with oviposition sites - PubMed [pubmed.ncbi.nlm.nih.gov]

7. pnas.org [pnas.org]

To cite this document: BenchChem. [6-Acetoxy-5-hexadecanolide proper disposal
procedures]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3194234/docs#6-acetoxy-5-hexadecanolide-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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